Cas no 108282-26-4 (1-[(oxolan-2-yl)methyl]piperidin-4-amine)

1-[(Oxolan-2-yl)methyl]piperidin-4-amine is a versatile heterocyclic amine compound featuring both piperidine and tetrahydrofuran (oxolane) moieties. Its unique structure, combining a cyclic ether with an amine-functionalized piperidine ring, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s secondary amine group offers reactivity for further derivatization, while the oxolane moiety enhances solubility and conformational flexibility. Potential applications include its use as a building block for bioactive molecules, ligands in catalysis, or modifiers in polymer chemistry. Its balanced lipophilicity and polarity contribute to favorable physicochemical properties, supporting its utility in drug discovery and material science. Proper handling and storage under inert conditions are recommended due to its amine functionality.
1-[(oxolan-2-yl)methyl]piperidin-4-amine structure
108282-26-4 structure
Product Name:1-[(oxolan-2-yl)methyl]piperidin-4-amine
CAS No:108282-26-4
MF:C10H20N2O
MW:184.278602600098
MDL:MFCD18483401
CID:1003275
PubChem ID:16774673
Update Time:2025-05-22

1-[(oxolan-2-yl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-((Tetrahydrofuran-2-yl)methyl)piperidin-4-amine
    • 1-(tetrahydrofuran-2-ylmethyl)piperidin-4-amine(SALTDATA: 2HCl 0.5H2O)
    • 1-(Tetrahydrofuran-2-ylmethyl)piperidin-4-amine dihydrochloride
    • 1-[(tetrahydro-2-furanyl)methyl]-4-Piperidinamine
    • 1-(oxolan-2-ylmethyl)piperidin-4-amine
    • 1-(tetrahydrofuran-2-ylmethyl)piperidin-4-amine(SALTDATA
    • 1-[(oxolan-2-yl)methyl]piperidin-4-amine
    • 108282-26-4
    • EN300-39532
    • CS-0216312
    • 1-(2-tetrahydrofurylmethyl)-4-aminopiperidine
    • SCHEMBL2553836
    • AKOS016345390
    • 1-(tetrahydro-2-furanylmethyl)-4-piperidinamine
    • AKOS000130619
    • 1-(tetrahydrofuran-2-ylmethyl)piperidin-4-amine
    • G30397
    • J-002084
    • CHEMBL4538890
    • STK501505
    • RQYQSHZQUNROJX-UHFFFAOYSA-N
    • SB41896
    • Z239097736
    • DA-30074
    • BS-37040
    • ALBB-004969
    • MDL: MFCD18483401
    • Inchi: 1S/C10H20N2O/c11-9-3-5-12(6-4-9)8-10-2-1-7-13-10/h9-10H,1-8,11H2
    • InChI Key: RQYQSHZQUNROJX-UHFFFAOYSA-N
    • SMILES: O1CCCC1CN1CCC(CC1)N

Computed Properties

  • Exact Mass: 184.157563266g/mol
  • Monoisotopic Mass: 184.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.5Ų

1-[(oxolan-2-yl)methyl]piperidin-4-amine Pricemore >>

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